Cas no 7783-16-6 (Manganese(II) hypophosphite monohydrate)

• Product Name: Manganese(II) hypophosphite monohydrate
• CAS No: 7783-16-6
• MF: H₂MnO₅P₂
• MW: 198.898451328278
• MDL: MFCD00150256
• CID: 86057
• PubChem ID: 24845736
• Update Time: 2025-06-13

Manganese(II) hypophosphite monohydrate Chemical and Physical Properties

Names and Identifiers

• Manganese(II) hypophosphite monohydrate
• Maganese(II)hypophosphite monohydrate
• Manganesehypophosphite monohydrate
• Magnesium(II) hypophosphite monohydrate
• manganese(ii) hydrogen phosphite
• MANGANESE(II) HYDROGEN PHOSPHITE MONOHYDRATE
• MANGANESE(II) HYPOPHOSPHITE-1-HYDRA
• MANGANESE(II) HYPOPHOSPHITE-1-HYDRATE
• MANGANOUS HYPOPHOSPHITE
• 7783-16-6
• manganese(II) phosphenite hydrate
• Manganese hypophosphite monohydrate
• manganese(2+) hydrate dihypophosphite

• MDL： MFCD00150256
• Inchi： 1S/Mn.2HO2P.H2O/c;2*1-3-2;/h;2*(H,1,2);1H2/q+2;;;/p-2
• InChI Key： DIJYHROXKPCRKH-UHFFFAOYSA-L
• SMILES： [Mn+2].P(=O)[O-].P(=O)[O-].O

Computed Properties

• Exact Mass: 202.90700
• Monoisotopic Mass: 198.875790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 7.5
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Color/Form: White or flesh white crystals
• PH: 3.5-4.5 (20℃, 5%)
• PSA: 109.11000
• LogP: 0.11210

Manganese(II) hypophosphite monohydrate Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical Reagents

Additional information on Manganese(II) hypophosphite monohydrate

Comprehensive Overview of Manganese(II) hypophosphite monohydrate (CAS No. 7783-16-6): Properties, Applications, and Industry Trends

Manganese(II) hypophosphite monohydrate (CAS No. 7783-16-6) is a specialized inorganic compound with a wide range of industrial and scientific applications. This compound, often referred to as manganese hypophosphite hydrate, is known for its unique chemical properties, including its role as a reducing agent and its utility in electroless plating processes. With the growing demand for advanced materials in electronics, energy storage, and catalysis, this compound has garnered significant attention from researchers and manufacturers alike.

The chemical formula of Manganese(II) hypophosphite monohydrate is Mn(H₂PO₂)₂·H₂O, and it typically appears as a pale pink or white crystalline powder. Its solubility in water and stability under controlled conditions make it a versatile candidate for applications such as corrosion inhibition, flame retardancy, and nutrient supplementation in agriculture. Recent studies have also explored its potential in lithium-ion battery materials, aligning with the global push for sustainable energy solutions.

One of the most searched topics related to CAS No. 7783-16-6 is its role in electroless nickel plating, where it serves as a stabilizer and reducing agent. This process is critical for producing uniform coatings on metals, which are essential for automotive, aerospace, and electronics industries. Users frequently inquire about alternatives to traditional plating chemicals, and manganese hypophosphite offers a promising solution due to its efficiency and environmental benefits compared to older technologies.

In agriculture, Manganese(II) hypophosphite monohydrate is gaining traction as a micronutrient source for crops. Manganese deficiency in soils is a growing concern, particularly in regions with intensive farming. Farmers and agronomists often search for high-efficiency manganese fertilizers, and this compound’s bioavailability and low toxicity make it an attractive option. Additionally, its hypophosphite component may contribute to phosphorus uptake enhancement, a hot topic in precision agriculture.

The compound’s thermal stability and flame-retardant properties have also sparked interest in the polymer industry. With increasing regulations on halogenated flame retardants, researchers are actively seeking eco-friendly alternatives. Manganese hypophosphite hydrate has shown potential in reducing flammability in plastics and textiles, addressing both safety and sustainability concerns. This aligns with the broader trend of green chemistry and circular economy initiatives.

From a synthesis perspective, CAS No. 7783-16-6 is typically produced through the reaction of manganese carbonate with hypophosphorous acid. Manufacturers and suppliers often highlight its high purity grades (≥98%) for specialized applications. Quality control is a recurring theme in user queries, emphasizing the need for standardized testing methods like ICP-MS (Inductively Coupled Plasma Mass Spectrometry) to ensure consistency in industrial batches.

Looking ahead, the demand for Manganese(II) hypophosphite monohydrate is expected to rise in tandem with advancements in renewable energy technologies and smart materials. Its multifunctional characteristics position it as a key player in addressing contemporary challenges across multiple sectors. As research continues to uncover new applications, this compound will likely remain a focal point in materials science and industrial chemistry discussions.